N-(benzo[c][1,2,5]thiadiazol-4-yl)-5-(furan-2-yl)isoxazole-3-carboxamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-5-(furan-2-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C14H8N4O3S/c19-14(10-7-12(21-16-10)11-5-2-6-20-11)15-8-3-1-4-9-13(8)18-22-17-9/h1-7H,(H,15,19)
• InChI Key: VSXIKQYNYVGJDT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C(=C1)NC(=O)C3=NOC(=C3)C4=CC=CO4
• Molecular Formula: C14H8N4O3S
• Molecular Weight: 312.31 g/mol

Description

“N-(benzo[c][1,2,5]thiadiazol-4-yl)-5-(furan-2-yl)isoxazole-3-carboxamide” is a chemical compound with the molecular formula C14H8N4O3S. It’s a derivative of benzo[c][1,2,5]thiadiazole.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of benzo[c][1,2,5]thiadiazol-5-yl imidazoles and thieno[3,2-c]-pyridin-2-yl imidazoles were designed, synthesized, and evaluated for their activin receptor-like kinase 5 (ALK5) activities.

Molecular Structure Analysis

The molecular structure of “N-(benzo[c][1,2,5]thiadiazol-4-yl)-5-(furan-2-yl)isoxazole-3-carboxamide” was established by means of elemental analysis, high-resolution mass spectrometry, 1H, 13C-NMR, IR, UV spectroscopy, and mass spectrometry.

Scientific Research Applications

Synthesis and Reactivity

N-(benzo[c][1,2,5]thiadiazol-4-yl)-5-(furan-2-yl)isoxazole-3-carboxamide and its derivatives have been studied for their synthesis and reactivity. One study detailed the synthesis of related compounds via the reaction of amines with different organic acids and analyzed their properties using various spectroscopic techniques (Aleksandrov et al., 2017). Another research synthesized heterocyclic compounds containing the thiadiazole scaffold and benzamide groups, showcasing their potential in various chemical reactions (Tiwari et al., 2017).

Antimicrobial and Anticancer Activity

These compounds have been evaluated for their antimicrobial and anticancer activities. For instance, certain derivatives have shown promising results against various cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer (Zaki et al., 2018). The antimicrobial activity of these compounds has also been demonstrated, with effectiveness against both Gram-positive and Gram-negative bacteria, as well as fungi (Çakmak et al., 2022).

Mechanism of Action

The compound has shown inhibitory activity against ALK5 kinase. It has also been found to retard progressive fibrosis in the liver, kidneys, and lungs, and strongly inhibit the growth and invasiveness of cancer cells in animal models.